Cas no 2580225-09-6 (8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 2580225-09-6
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 5659967
• PubChem ID: 165895739
• Update Time: 2025-06-25

8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-({[(benzyloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• 2580225-09-6
• EN300-27724696
• 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C20H21NO4/c22-19(23)16-10-9-15-7-4-8-17(18(15)11-16)12-21-20(24)25-13-14-5-2-1-3-6-14/h1-3,5-6,9-11,17H,4,7-8,12-13H2,(H,21,24)(H,22,23)
• InChI Key： BMJZWLWGHUDGDW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1C2C=C(C(=O)O)C=CC=2CCC1)=O

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

Introduction to 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2580225-09-6)

8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2580225-09-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of tetrahydronaphthalene derivatives and features a unique structural arrangement that includes a benzyloxycarbonyl group and a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and biological activities.

The synthesis of 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid typically involves multi-step processes, including the protection of the amino group with a benzyloxycarbonyl (Cbz) group, followed by the introduction of the carboxylic acid functionality. The tetrahydronaphthalene scaffold is known for its rigidity and conformational stability, which can be advantageous in designing molecules with specific biological targets.

In the realm of medicinal chemistry, 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and cancer. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Moreover, the tetrahydronaphthalene core of this compound has been shown to interact with specific protein targets, making it a promising scaffold for the development of novel therapeutic agents. The presence of the benzyloxycarbonyl group provides additional opportunities for chemical modification and optimization, allowing researchers to fine-tune the compound's pharmacological profile.

In addition to its anti-inflammatory properties, 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. A notable example is its ability to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid have also been investigated. Research has shown that it exhibits favorable solubility and stability characteristics, which are crucial for effective drug delivery. Furthermore, preliminary studies have demonstrated that this compound can be effectively absorbed and distributed in vivo, making it a viable candidate for further preclinical and clinical evaluation.

In conclusion, 8-({(benzyloxy)carbonylamino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2580225-09-6) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.